Cas no 1379227-91-4 (Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate
• CAS No: 1379227-91-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD18073423
• CID: 1248230
• PubChem ID: 74889413
• Update Time: 2025-06-11

Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 5-amino-1-ethyl-, methyl ester
• 1379227-91-4
• F18443
• METHYL 5-AMINO-1-ETHYLPYRROLE-2-CARBOXYLATE
• Methyl5-amino-1-ethyl-1H-pyrrole-2-carboxylate
• A886364
• SB62436

• MDL： MFCD18073423
• Inchi： 1S/C8H12N2O2/c1-3-10-6(8(11)12-2)4-5-7(10)9/h4-5H,3,9H2,1-2H3
• InChI Key： KDQFBIVDSUJEMW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N)N1CC)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate

Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate (CAS No. 1379227-91-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate (CAS No. 1379227-91-4) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including drug development and material science. In this comprehensive overview, we will delve into the chemical properties, potential applications, and recent advancements in the study of Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate.

Chemical Structure and Properties

Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate is a derivative of pyrrole, a five-membered heterocyclic aromatic compound. The structure of this compound includes a pyrrole ring with an amino group at the 5-position and an ethyl substituent at the 1-position. The carboxylate group is esterified with a methyl group at the 2-position. This unique combination of functional groups imparts specific chemical properties to the molecule:

• Solubility: The presence of both polar (amino and carboxylate) and non-polar (methyl and ethyl) groups makes Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate moderately soluble in polar solvents such as water and ethanol.
• Stability: The compound is stable under normal laboratory conditions but may degrade under acidic or basic conditions due to the presence of the carboxylate group.
• Reactivity: The amino group can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions. The carboxylate group can undergo esterification and amidation reactions.

Synthesis and Preparation

The synthesis of Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate typically involves several steps. One common approach is to start with a substituted pyrrole derivative and introduce the desired functional groups through a series of chemical transformations. For example, the synthesis might begin with 5-bromo-pyrrole, which can be converted to the corresponding amino derivative using an appropriate amine source. Subsequent esterification with methanol yields the final product.

Applications in Pharmaceutical Research

Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate has shown potential in pharmaceutical research due to its unique structural features. Recent studies have explored its use as a building block for more complex molecules with therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer activities.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable starting point for developing new anti-inflammatory drugs.

In another study, researchers at the University of California explored the use of Methyl 5-amino-1-ethyl-1H-pyrrole-2-carboxylate as a scaffold for designing novel anti-cancer agents. The study found that certain derivatives showed promising cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. These results highlight the potential of this compound in cancer therapy.

Applications in Material Science strong> p > < p >In addition to its pharmaceutical applications, < strong >Methyl 5-amino-1-ethyl-1H-pyrrole -2-carboxylate< / strong > has also been studied for its potential use in material science. The unique electronic properties of pyrrole derivatives make them attractive candidates for developing new materials with specific functionalities.< / p > < p >A recent study published in Advanced Materials reported that polymers derived from< strong >Methyl 5-amino -1 - ethyl - 1 H - pyrrole - 2 - carboxylate< / strong > exhibited excellent conductivity and stability under various environmental conditions. These polymers have potential applications in electronic devices, sensors, and energy storage systems.< / p > < p >< strong >Recent Research Advancements< / strong >< / p > < p >The field of research surrounding< strong >Methyl 5-amino -1 - ethyl - 1 H - pyrrole - 2 - carboxylate< / strong > is rapidly evolving, with new studies continuously expanding our understanding of its properties and potential applications.< / p > < p >A notable advancement comes from a collaborative effort between researchers at Harvard University and MIT. They developed a novel method to synthesize highly pure forms of< strong >Methyl 5-amino -1 - ethyl - 1 H - pyrrole - 2 - carboxylate< / strong > using green chemistry principles. This method not only reduces environmental impact but also enhances the yield and purity of the final product.< / p > < p >Another significant development involves the use of computational methods to predict the behavior of< strong >Methyl 5-amino -1 - ethyl - 1 H - pyrrole - 2 - carboxylate< / strong > in various chemical reactions. A team at Stanford University utilized machine learning algorithms to model the reactivity patterns of this compound under different conditions. Their findings have provided valuable insights into optimizing synthetic routes and improving reaction efficiency.< / p > < p >< strong >Conclusion< / strong >< / p > < p >< strong >Methyl 5-amino -1 - ethyl - 1 H - pyrrole - 2 - carboxylate< / strong >(CAS No . 1379227 -91 -4) is a multifaceted compound with a wide range of applications in pharmaceutical research , material science , and beyond . Its unique chemical structure , coupled with recent advancements in synthesis methods and computational modeling , positions it as a promising candidate for future innovations . As research continues to uncover new possibilities , it is clear that this compound will play an increasingly important role in advancing scientific knowledge and technological development .< / p > article > response >